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Cat. No.: B1295732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Acetylbiphenyl, with the CAS registry number 3112-01-4, is an aromatic ketone that holds

significance as a versatile intermediate in organic synthesis. Its biphenyl framework is a

privileged scaffold in medicinal chemistry, suggesting its potential utility in the development of

novel therapeutic agents. This technical guide provides an in-depth overview of the core

chemical and physical properties, synthesis methodologies, and spectroscopic characterization

of 3-acetylbiphenyl. Additionally, it explores the potential biological activities of acetylated

biphenyl compounds, offering insights for researchers and professionals in drug discovery and

development.

Chemical and Physical Properties
3-Acetylbiphenyl, also known as 1-([1,1'-biphenyl]-3-yl)ethan-1-one or 3-phenylacetophenone,

is a solid at room temperature.[1][2][3] The fundamental physicochemical properties of 3-
acetylbiphenyl are summarized in the table below.
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Property Value Reference(s)

CAS Number 3112-01-4

Molecular Formula C₁₄H₁₂O

Molecular Weight 196.24 g/mol

Appearance
White to light yellow

solid/crystal
[3][4]

Melting Point 36 °C [2]

Boiling Point 137-138 °C at 1 Torr [2]

InChI Key
HUHQPWCDGRZWMH-

UHFFFAOYSA-N

SMILES CC(=O)c1cccc(c1)-c2ccccc2

Synthesis of 3-Acetylbiphenyl
The synthesis of 3-acetylbiphenyl can be primarily achieved through two well-established

synthetic routes in organic chemistry: the Suzuki-Miyaura cross-coupling reaction and the

Friedel-Crafts acylation.

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a powerful palladium-catalyzed carbon-carbon bond-forming

reaction.[5] For the synthesis of 3-acetylbiphenyl, this involves the reaction of a phenylboronic

acid with a halogenated acetophenone derivative.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

